Cas no 2171450-67-0 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid
• CAS No: 2171450-67-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6006456
• PubChem ID: 165558982
• Update Time: 2025-06-14

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid
• 2171450-67-0
• EN300-1580076
• 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidin-2-yl]acetic acid

• Inchi： 1S/C26H30N2O5/c1-17(25(31)28-13-7-6-8-18(28)14-24(29)30)15-27-26(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,27,32)(H,29,30)/t17?,18-/m0/s1
• InChI Key： NTTNORCLAMONOX-ZVAWYAOSSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid

Comprehensive Analysis of 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS No. 2171450-67-0)

In the rapidly evolving field of pharmaceutical chemistry, 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS No. 2171450-67-0) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research papers, belongs to a class of peptide derivatives that are pivotal in drug discovery and development. Its complex structure, featuring a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds.

The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on SPPS due to its efficiency and scalability, which aligns with the growing demand for peptide-based therapeutics. Recent trends in personalized medicine and targeted drug delivery have further amplified the relevance of such compounds. For instance, the piperidine moiety in this molecule is a common pharmacophore found in many FDA-approved drugs, highlighting its potential in designing new central nervous system (CNS) agents.

From a synthetic chemistry perspective, the presence of the 2-methylpropanoyl and acetic acid functionalities in 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid offers versatility in further derivatization. This adaptability is crucial for medicinal chemists aiming to optimize drug-like properties such as solubility, bioavailability, and metabolic stability. The compound’s CAS No. 2171450-67-0 serves as a unique identifier in global chemical databases, facilitating seamless collaboration across research institutions.

In the context of green chemistry, there is a rising emphasis on sustainable synthesis routes for complex molecules like this one. Researchers are exploring catalytic methods and biocatalysis to reduce the environmental footprint of peptide synthesis. The Fmoc-protected amino acid segment in this compound aligns well with these efforts, as it enables milder deprotection conditions compared to other protecting groups. This aspect is particularly appealing to industries striving to meet ESG (Environmental, Social, and Governance) standards.

Another area of interest is the compound’s potential role in proteomics and chemical biology. Its structural features make it a candidate for developing activity-based probes (ABPs), which are instrumental in studying enzyme functions and identifying new drug targets. The integration of machine learning and AI-driven drug design has further accelerated the exploration of such molecules, with computational models predicting their interactions with biological targets.

For researchers sourcing this compound, it is essential to verify its purity and stability under various conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid. Suppliers often provide detailed certificates of analysis (CoA), which are critical for ensuring reproducibility in experiments. The compound’s storage recommendations, typically at low temperatures and under inert atmospheres, are also key considerations for long-term usability.

In summary, 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS No. 2171450-67-0) represents a multifaceted tool in modern chemistry and drug development. Its applications span from peptide synthesis to drug discovery, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing biopharmaceutical innovation.